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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1,5-
Dibromopentane (CAS No. 111-24-0), a versatile building block in organic synthesis.
Understanding its hazard profile is paramount for ensuring laboratory safety and designing
robust experimental protocols. This document summarizes key quantitative safety data,
outlines emergency procedures, and provides a logical workflow for its safe handling, from
acquisition to disposal.

Core Safety & Physicochemical Data

1,5-Dibromopentane is a combustible liquid that can cause significant skin and eye irritation.
[1][2] While comprehensive toxicological data is not fully available, the existing information
necessitates careful handling and adherence to stringent safety protocols.[3] The following
tables summarize the critical quantitative data extracted from various Safety Data Sheets
(SDS).

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C5H10Br2 [2][4]
Molecular Weight 229.94 g/mol [2][41[5]

Clear, colorless to yellow or
Appearance ] o [3161[7]
light brown liquid

Odor Strong odor [7]
Melting Point -34°C [8][9]
Boiling Point 110°C at 15 mmHg; 221°C (lit.)  [8][9]
Density 1.688 g/cm3 at 25°C [6]119]
Flash Point 79°C (174.2°F) - closed cup [10]

Insoluble in water; Soluble in

Solubility organic solvents like ethanol [31[7]
and ether
Vapor Density 8 (vs air) 4171

Hazard Identification and Classification

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin )
] o ] H315: Causes skin
Corrosion/Irritation, GHSO07 Warning o
irritation
Category 2
Serious Eye )
o ] H319: Causes serious
Damage/Eye Irritation, GHSO07 Warning S
eye irritation
Category 2
Acute Toxicity, Oral, _ H302: Harmful if
GHSO07 Warning
Category 4 swallowed
Flammable Liquids, ] ) o
None Warning Combustible liquid

Category 4
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Note: The GHS classification is based on Regulation (EC) No. 1272/2008 and OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1][2] The percentage of sources classifying the
substance with H302 (Harmful if swallowed) and H335 (May cause respiratory irritation) is
lower than for skin and eye irritation.[5]

Experimental Protocols: Basis of Safety Data

The data presented in Safety Data Sheets are derived from standardized experimental
protocols. While the specific studies for 1,5-Dibromopentane are not detailed in the provided
SDSs, the hazard classifications are based on established methodologies such as:

o Acute Dermal Irritation/Corrosion Studies: Typically conducted following OECD Guideline
404, this involves applying the substance to the skin of experimental animals and observing
for signs of irritation over a set period.

¢ Acute Eye Irritation/Corrosion Studies: Following OECD Guideline 405, the substance is
instilled into the eyes of experimental animals to assess the potential for eye damage.

¢ Flash Point Determination: Standardized methods like the Pensky-Martens closed-cup test
(ASTM D93) or similar are used to determine the lowest temperature at which the liquid's
vapors will ignite.

Due to the lack of specific toxicological studies cited in the available SDSs, detailed
experimental protocols for 1,5-Dibromopentane'’s toxicity are not available. The current
classifications are based on existing data, computational models, and comparisons to
structurally similar compounds.

Safe Handling and Emergency Workflow

A systematic approach to handling 1,5-Dibromopentane is crucial to minimize risk. The
following workflow diagram illustrates the key stages and necessary precautions.
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Caption: Workflow for the safe handling of 1,5-Dibromopentane.

Detailed Protocols for Exposure and Emergencies
First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[11]

o Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing and shoes. Seek medical attention if irritation occurs.[11][12]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get immediate
medical attention.[1][6]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Call a physician or
poison control center immediately.[11][12]
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Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11][13] A water spray can be used to cool closed containers.[11]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

Specific Hazards: The substance is a combustible liquid.[11] Containers may explode when
heated.[11] Hazardous combustion products include carbon monoxide, carbon dioxide, and
hydrogen halides.[1][11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][11]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[6] Ensure adequate ventilation.[2]
Remove all sources of ignition.[11] Avoid breathing vapors, mist, or gas.[2] Wear appropriate
personal protective equipment.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place in a suitable, closed container for disposal.[1][11]

Stability and Reactivity

Chemical Stability: Stable under normal storage conditions.[6][7]

Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.[1] Avoid
contact with direct sunlight and overheating.[6]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][3]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide,
carbon dioxide, and hydrogen halides.[1][11]
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Disposal Considerations

Waste from 1,5-Dibromopentane must be treated as hazardous waste.[4] It should be
disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[13] Do not contaminate water, foodstuffs, or sewer systems.[13] Contaminated
packaging should be triple rinsed and offered for recycling or reconditioning, or punctured to
prevent reuse.[13] Always comply with local, regional, and national waste disposal regulations.

[1]14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145557#1-5-dibromopentane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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